Cas no 1554962-87-6 (1-(2-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 1554962-87-6
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 5941386
• PubChem ID: 83067087
• Update Time: 2025-06-08

1-(2-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid
• 1554962-87-6
• AKOS021388202
• 1-[(2-chloropyridin-4-yl)methyl]cyclopropane-1-carboxylic acid
• EN300-1964021

• Inchi： 1S/C10H10ClNO2/c11-8-5-7(1-4-12-8)6-10(2-3-10)9(13)14/h1,4-5H,2-3,6H2,(H,13,14)
• InChI Key： PILTUDOPMOLXHK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(2-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid

Professional Introduction to 1-(2-chloropyridin-4-yl)methylcyclopropane-1-carboxylic Acid (CAS No. 1554962-87-6)

1-(2-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid, identified by the CAS number 1554962-87-6, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The molecular structure of this compound incorporates both cyclopropane and pyridine moieties, which are known for their unique chemical properties and biological relevance.

The cyclopropane ring in 1-(2-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid introduces a high degree of strain, making it a versatile scaffold for designing molecules with enhanced reactivity and binding affinity. This strain can be exploited to develop novel pharmacophores that interact selectively with biological targets. On the other hand, the pyridine moiety provides a polar aromatic system that can engage in hydrogen bonding and other non-covalent interactions, further enhancing the compound's potential as a drug candidate.

Recent advancements in medicinal chemistry have highlighted the importance of such fused heterocyclic systems in the discovery of new therapeutic agents. The combination of cyclopropane and pyridine in 1-(2-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid makes it an attractive candidate for further investigation. Studies have shown that derivatives of this compound exhibit promising activities against various biological targets, including enzymes and receptors involved in inflammatory responses, cancer, and infectious diseases.

In particular, the chloropyridine substituent in 1-(2-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid has been found to enhance the metabolic stability and binding affinity of drug candidates. The chlorine atom can act as a bioisostere for other electronegative atoms, such as fluorine or oxygen, which are commonly used in drug design to improve pharmacokinetic properties. This feature makes 1-(2-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid a valuable building block for synthesizing novel compounds with improved pharmacological profiles.

Current research is focused on exploring the synthetic pathways and derivatives of 1-(2-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid to optimize its biological activity. Techniques such as combinatorial chemistry and high-throughput screening are being employed to rapidly identify compounds with enhanced efficacy and reduced toxicity. Additionally, computational methods like molecular modeling and virtual screening are being used to predict the binding interactions of this compound with target proteins, thereby accelerating the drug discovery process.

The structural features of 1-(2-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid also make it a suitable candidate for developing prodrugs. Prodrugs are pharmacologically inactive precursors that are metabolically converted into active drugs within the body. By designing prodrugs based on this compound, researchers aim to improve drug delivery systems, enhance bioavailability, and reduce side effects. This approach is particularly relevant for treating diseases that require prolonged or targeted drug action.

Moreover, the versatility of 1-(2-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid allows for its incorporation into various chemical libraries and screening assays. Its unique structural motifs make it a valuable tool for identifying new leads in drug discovery campaigns. The compound's ability to modulate multiple biological pathways simultaneously suggests its potential as a multitarget-directed ligand (MTDL). MTDLs are designed to interact with several targets involved in a particular disease process, offering a comprehensive therapeutic approach.

The synthesis of 1-(2-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, are being employed to access complex derivatives efficiently. These techniques not only improve the synthetic efficiency but also allow for the introduction of diverse functional groups into the molecular framework, enhancing the compound's biological activity.

In conclusion, 1-(2-chloropyridin-4-yl)methylcyclopropane-1-carboxylic acid (CAS No. 1554962-87-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for further investigation. Ongoing research efforts aim to explore its synthetic possibilities, optimize its pharmacological properties, and develop novel therapeutic agents based on this scaffold.